N-(2,2-dimethyl-3H-1-benzofuran-7-yl)prop-2-enamide

• IUPAC Name: N-(2,2-dimethyl-3H-1-benzofuran-7-yl)prop-2-enamide
• InChI: InChI=1S/C13H15NO2/c1-4-11(15)14-10-7-5-6-9-8-13(2,3)16-12(9)10/h4-7H,1,8H2,2-3H3,(H,14,15)
• InChI Key: FAULAUYSBSSZQM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)NC(=O)C=C)C
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

N-(2,2-dimethyl-3H-1-benzofuran-7-yl)prop-2-enamide is a chemical compound that belongs to the benzofuran family.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,2-dimethyl-3H-1-benzofuran-7-yl)prop-2-enamide typically involves the reaction of 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-ylamine with prop-2-enoyl chloride under controlled conditions . The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Advanced techniques such as continuous flow reactors may be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2,2-dimethyl-3H-1-benzofuran-7-yl)prop-2-enamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzofuran ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(2,2-dimethyl-3H-1-benzofuran-7-yl)prop-2-enamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the treatment of infectious diseases and cancer.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of N-(2,2-dimethyl-3H-1-benzofuran-7-yl)prop-2-enamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in the biosynthesis of essential biomolecules, leading to the disruption of cellular processes .

Comparison with Similar Compounds

Similar Compounds

2,2-dimethyl-2,3-dihydrobenzofuran: Shares the benzofuran core structure but lacks the prop-2-enamide group.

Indole derivatives: Similar in terms of biological activities and applications but differ in their core structure.

Uniqueness

N-(2,2-dimethyl-3H-1-benzofuran-7-yl)prop-2-enamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of the benzofuran core with the prop-2-enamide group allows for unique interactions with molecular targets, making it a valuable compound for research and development.